1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(phenoxyacetyl)piperazine

• IUPAC Name: 1-[4-[(1-methylpyrrol-2-yl)methyl]piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C18H23N3O2/c1-19-9-5-6-16(19)14-20-10-12-21(13-11-20)18(22)15-23-17-7-3-2-4-8-17/h2-9H,10-15H2,1H3
• InChI Key: LBPNLUVZWPDUSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN2CCN(CC2)C(=O)COC3=CC=CC=C3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(phenoxyacetyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as MPAP and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of MPAP is not fully understood, but it is believed to act as a selective agonist of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including calcium signaling, ion channel regulation, and protein folding. MPAP's binding to the sigma-1 receptor has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects:
MPAP has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of calcium signaling, and the induction of neurotrophic factors. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

MPAP has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research on MPAP. One area of interest is the development of more potent and selective sigma-1 receptor agonists for the treatment of neurological disorders. Another direction is the investigation of the potential use of MPAP as a neuroprotective agent in various neurodegenerative diseases. Additionally, the role of MPAP in modulating the immune system and its potential use in the treatment of autoimmune diseases is an area of ongoing research.
Conclusion:
In conclusion, 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(phenoxyacetyl)piperazine is a chemical compound that has potential applications in various research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on MPAP can provide valuable insights into its potential therapeutic applications and contribute to the development of new treatments for various neurological disorders.

Synthesis Methods

The synthesis of MPAP involves the reaction of 1-methyl-2-pyrrolidinone with 4-(phenoxyacetyl)piperazine in the presence of a base. This reaction results in the formation of 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(phenoxyacetyl)piperazine. The purity and yield of the final product can be improved by using different solvents and reaction conditions.

Scientific Research Applications

MPAP has been extensively studied in various research fields, including neuroscience, pharmacology, and psychiatry. It has been found to have potential applications in the treatment of various neurological disorders, such as Parkinson's disease, Alzheimer's disease, and schizophrenia. MPAP has also been studied for its potential use as an antidepressant and anxiolytic agent.